1-methyl-3-{[4-(2-thienylsulfonyl)-1-piperazinyl]carbonyl}-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-methyl-3-(4-thiophen-2-ylsulfonylpiperazine-1-carbonyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C14H16N4O5S2/c1-16-9-10(14(20)21)12(15-16)13(19)17-4-6-18(7-5-17)25(22,23)11-3-2-8-24-11/h2-3,8-9H,4-7H2,1H3,(H,20,21)
• InChI Key: TTXCACTVXSUISW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CS3)C(=O)O
• Molecular Formula: C14H16N4O5S2
• Molecular Weight: 384.4 g/mol

Description

• "1-methyl-3-{[4-(2-thienylsulfonyl)-1-piperazinyl]carbonyl}-1H-pyrazole-4-carboxylic acid" belongs to a class of compounds known for diverse biological activities and a wide range of applications in chemistry and pharmaceuticals.

Synthesis Analysis

• Compounds like this are typically synthesized using a multi-step process involving the reaction of β-enamine diketones with various N-mono-substituted hydrazines. The synthesis process is regioselective, yielding products in their N-Boc protected ester form for use as building blocks in further chemical synthesis (Matulevičiūtė et al., 2021).

Molecular Structure Analysis

• The molecular structure of such compounds is characterized using techniques like 1H-, 13C-, and 15N-NMR spectroscopy and HRMS (High-Resolution Mass Spectrometry). These techniques confirm the structure and purity of the synthesized compounds (Matulevičiūtė et al., 2021).

Chemical Reactions and Properties

• This class of compounds can participate in various chemical reactions, including ipso-substitution reactions with a range of nucleophiles. These reactions are used to modify the compound's structure and introduce new functional groups (Rykowski & Mojzych, 2004).